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Compound of Interest

Compound Name: Hydroxy-PEG6-acid

Cat. No.: B608015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroxy-PEG6-acid (CAS

Number 1347750-85-9), a heterobifunctional polyethylene glycol (PEG) linker. It is designed to

furnish researchers, chemists, and drug development professionals with the essential technical

data, experimental methodologies, and conceptual frameworks required for its effective

application in advanced biomedical research, particularly in the fields of bioconjugation,

antibody-drug conjugates (ADCs), and proteolysis-targeting chimeras (PROTACs).

Core Compound Information
Hydroxy-PEG6-acid, systematically named 1-hydroxy-3,6,9,12,15,18-hexaoxahenicosan-21-

oic acid, is a monodisperse PEG derivative featuring a terminal hydroxyl (-OH) group and a

terminal carboxylic acid (-COOH) group separated by a six-unit ethylene glycol chain.[1][2][3]

This bifunctional nature allows for the sequential or orthogonal conjugation of two different

molecules, making it an invaluable tool in the construction of complex bioconjugates. The

hydrophilic PEG spacer enhances the solubility and biocompatibility of the resulting conjugates.

[2][3]

Physicochemical and Safety Data
The following table summarizes the key quantitative and safety information for Hydroxy-PEG6-
acid.
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Property Value Reference(s)

CAS Number 1347750-85-9

Molecular Formula C₁₅H₃₀O₉

Molecular Weight 354.39 g/mol

Synonyms

OH-PEG6-COOH, Hydroxyl-

PEG6-Acid, HO-PEG6-

CH₂CH₂COOH

Purity ≥95%

Appearance Solid powder

Storage Conditions
-20°C or -5°C, keep dry and

protected from sunlight.

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Key Applications and Mechanism of Action
Hydroxy-PEG6-acid is predominantly utilized as a linker in the synthesis of complex

therapeutic and diagnostic agents. Its primary applications are in the development of ADCs and

PROTACs.

Antibody-Drug Conjugates (ADCs): In ADCs, the linker connects a cytotoxic payload to a

monoclonal antibody. The PEG component can improve the ADC's pharmacokinetic profile

by increasing its solubility and stability.

PROTACs: PROTACs are heterobifunctional molecules that induce the degradation of

specific target proteins. Hydroxy-PEG6-acid serves as the linker connecting a ligand that

binds to the target protein and another ligand that recruits an E3 ubiquitin ligase. This

proximity induces the ubiquitination of the target protein, marking it for destruction by the

cell's ubiquitin-proteasome system.
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The diagram below illustrates the general mechanism of action for a PROTAC molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Ubiquitin-Proteasome System

PROTAC
(Target Ligand - Linker - E3 Ligand)

Ternary Complex
(POI-PROTAC-E3)

Binds POI &
E3 Ligase

Target Protein
(POI)

E3 Ubiquitin
Ligase

Poly-Ubiquitinated
POI

E3 ligase transfers Ub
to POI

Ubiquitin (Ub)

26S ProteasomeRecognition

Recycled

Degraded PeptidesDegradation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Reagent Preparation

2. Activation Step

3. Conjugation Step

4. Finalization

Dissolve
Hydroxy-PEG6-acid

Mix Hydroxy-PEG6-acid
with EDC and NHS

Dissolve
Amine-Molecule

Add activated PEG
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Incubate 15-30 min
at Room Temp
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or overnight (4°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b608015?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-diagram-of-the-Ubiquitin-Proteasome-System-The-first-step-Figure-11-of-the_fig1_260107961
https://www.researchgate.net/figure/Schematic-representation-of-the-ubiquitin-proteasome-system-A-Transfer-of-ubiquitin_fig1_320716344
https://organic-synthesis.com/acid-amine-coupling-using-edci/
https://www.benchchem.com/product/b608015#hydroxy-peg6-acid-cas-number-1347750-85-9
https://www.benchchem.com/product/b608015#hydroxy-peg6-acid-cas-number-1347750-85-9
https://www.benchchem.com/product/b608015#hydroxy-peg6-acid-cas-number-1347750-85-9
https://www.benchchem.com/product/b608015#hydroxy-peg6-acid-cas-number-1347750-85-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

